Cas no 156980-47-1 (b-D-Glucopyranosiduronic acid, (3b,20a,21a)-21,29-dihydroxyoleana-9(11),12-dien-3-yl 2-O-b-D-glucopyranuronosyl- (9CI))

• Product name: b-D-Glucopyranosiduronic acid, (3b,20a,21a)-21,29-dihydroxyoleana-9(11),12-dien-3-yl 2-O-b-D-glucopyranuronosyl- (9CI)
• CAS No: 156980-47-1
• MF: C₄₂H₆₄O₁₅
• MW: 808.94856
• CID: 217090

b-D-Glucopyranosiduronic acid, (3b,20a,21a)-21,29-dihydroxyoleana-9(11),12-dien-3-yl 2-O-b-D-glucopyranuronosyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• b-D-Glucopyranosiduronic acid, (3b,20a,21a)-21,29-dihydroxyoleana-9(11),12-dien-3-yl 2-O-b-D-glucopyranuronosyl- (9CI)
• Oleanane,b-D-glucopyranosiduronic acid deriv.
• Yunganoside I2

• Inchi： InChI=1S/C42H64O15/c1-37(2)21-10-13-42(7)22(9-8-19-20-16-39(4,18-43)23(44)17-38(20,3)14-15-41(19,42)6)40(21,5)12-11-24(37)54-36-32(28(48)27(47)31(56-36)34(52)53)57-35-29(49)25(45)26(46)30(55-35)33(50)51/h8-9,20-21,23-32,35-36,43-49H,10-18H2,1-7H3,(H,50,51)(H,52,53)/t20-,21-,23+,24-,25-,26-,27-,28-,29+,30-,31-,32+,35-,36+,38-,39+,40-,41+,42+/m0/s1
• InChI Key： DCBSFXHHRWZSNC-OIRUNSKWSA-N
• SMILES： O([C@H]1[C@@H]([C@H]([C@@H]([C@@H](C(=O)O)O1)O)O)O[C@H]1[C@@H]([C@H]([C@@H]([C@@H](C(=O)O)O1)O)O)O)[C@H]1CC[C@]2(C)C3=CC=C4[C@@H]5C[C@](C)(CO)[C@@H](C[C@]5(C)CC[C@@]4(C)[C@]3(C)CC[C@H]2C1(C)C)O

Computed Properties

• Exact Mass: 808.425
• Monoisotopic Mass: 808.425
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 57
• Rotatable Bond Count: 7
• Complexity: 1660
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 19
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 253A^2

Related Categories

• Triterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids